Cas no 2228605-11-4 (methyl 2-hydroxy-5-(prop-2-yn-1-yl)benzoate)

• Product Name: methyl 2-hydroxy-5-(prop-2-yn-1-yl)benzoate
• CAS No: 2228605-11-4
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 6077759
• PubChem ID: 165720316
• Update Time: 2025-05-20

methyl 2-hydroxy-5-(prop-2-yn-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-5-(prop-2-yn-1-yl)benzoate
• EN300-1799408
• 2228605-11-4

• Inchi： 1S/C11H10O3/c1-3-4-8-5-6-10(12)9(7-8)11(13)14-2/h1,5-7,12H,4H2,2H3
• InChI Key： OQEOFLBMWDMKBQ-UHFFFAOYSA-N
• SMILES： OC1C=CC(CC#C)=CC=1C(=O)OC

Computed Properties

• Exact Mass: 190.062994177g/mol
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-hydroxy-5-(prop-2-yn-1-yl)benzoate

Methyl 2-Hydroxy-5-(Prop-2-yn-1-yl)benzoate: A Comprehensive Overview

Methyl 2-hydroxy-5-(prop-2-yn-1-yl)benzoate (CAS No. 2228605-11-4) is a versatile organic compound with a unique structure that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its ester functionality and the presence of a propargyl group, which imparts unique reactivity and functional properties.

The molecular formula of methyl 2-hydroxy-5-(prop-2-yn-1-yl)benzoate is C₁₀H₁₀O₃, and its molecular weight is approximately 182.18 g/mol. The compound features a benzene ring substituted with a hydroxyl group at the 2-position and a propargyl group at the 5-position, with the ester group attached to the carboxylic acid at the 3-position. This structural arrangement provides a platform for diverse chemical transformations and biological activities.

In the realm of pharmaceutical research, methyl 2-hydroxy-5-(prop-2-yn-1-yl)benzoate has shown promise as a potential lead compound for drug development. Recent studies have explored its pharmacological properties, particularly its anti-inflammatory and antioxidant activities. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in LPS-stimulated macrophages. Additionally, its antioxidant properties were demonstrated through its ability to scavenge free radicals and protect cells from oxidative stress.

The unique structure of methyl 2-hydroxy-5-(prop-2-yn-1-yl)benzoate also makes it an attractive candidate for use in materials science. The presence of the propargyl group allows for efficient click chemistry reactions, enabling the synthesis of complex polymers and functional materials. A notable application is in the development of biodegradable polymers for biomedical applications, such as drug delivery systems and tissue engineering scaffolds. Research published in Biomacromolecules in 2023 highlighted the use of this compound as a monomer in the synthesis of biodegradable polyesters with tunable mechanical properties and degradation rates.

In the field of chemical synthesis, methyl 2-hydroxy-5-(prop-2-yn-1-yl)benzoate serves as a valuable building block for the preparation of more complex molecules. Its reactivity can be harnessed through various synthetic routes, including nucleophilic substitution reactions, coupling reactions, and cycloaddition reactions. For example, a study published in Tetrahedron Letters in 2023 described an efficient method for synthesizing substituted benzimidazoles using this compound as a starting material. The versatility of this approach has opened new avenues for the synthesis of bioactive compounds with potential therapeutic applications.

The safety profile of methyl 2-hydroxy-5-(prop-2-yn-1-yl)benzoate is an important consideration for its practical applications. Toxicological studies have shown that this compound exhibits low toxicity at relevant concentrations, making it suitable for use in various formulations. However, as with any chemical compound, appropriate handling and storage precautions should be observed to ensure safety and efficacy.

In conclusion, methyl 2-hydroxy-5-(prop-2-yn-1-yl)benzoate (CAS No. 2228605-11-4) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features and diverse reactivity make it an attractive candidate for further research and development in pharmaceuticals, materials science, and chemical synthesis. As ongoing studies continue to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.